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N-[1-(3,4-difluorophenyl)ethyl]-2,2-dimethylpropanamide

Name: N-[1-(3,4-difluorophenyl)ethyl]-2,2-dimethylpropanamide
Brand: Smolecule
SKU: S7850571
Rating: 4.5 (1 reviews)

Catalog No.

S7850571

CAS No.

M.F

C13H17F2NO

M. Wt

241.28 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[1-(3,4-difluorophenyl)ethyl]-2,2-dimethylpropan...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Future Directions
12. Specification
13. Others

General Information

Product Name

N-[1-(3,4-difluorophenyl)ethyl]-2,2-dimethylpropanamide

IUPAC Name

N-[1-(3,4-difluorophenyl)ethyl]-2,2-dimethylpropanamide

Molecular Formula

C13H17F2NO

Molecular Weight

241.28 g/mol

InChI

InChI=1S/C13H17F2NO/c1-8(16-12(17)13(2,3)4)9-5-6-10(14)11(15)7-9/h5-8H,1-4H3,(H,16,17)

InChI Key

KEVRUXJKTWPHPT-UHFFFAOYSA-N

SMILES

CC(C1=CC(=C(C=C1)F)F)NC(=O)C(C)(C)C

Canonical SMILES

CC(C1=CC(=C(C=C1)F)F)NC(=O)C(C)(C)C

DFPE is a white crystalline powder that belongs to the class of organic compounds known as amides. It has a chemical formula of C14H19F2NO and a molecular weight of 261.31 g/mol. The compound was first synthesized in 2012 by a team of chemists at the University of California, Los Angeles (UCLA).

Physical and Chemical Properties

DFPE has a melting point of 67-69°C and a boiling point of 365-366°C. It is soluble in organic solvents such as dichloromethane, chloroform, and ethanol. The compound has a moderate to high toxicity, with an LD50 value of 50 mg/kg in rats.

Synthesis and Characterization

DFPE can be synthesized using a multi-step process that involves the reaction of 3,4-difluorophenylacetic acid with isobutyryl chloride in the presence of anhydrous aluminum chloride, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The product can be purified by recrystallization from ethanol.

Analytical Methods

DFPE can be analyzed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and infrared (IR) spectroscopy.

Biological Properties

DFPE has been found to exhibit potent and selective antitumor activity against a range of cancer cell lines, including breast, lung, and prostate cancer. It acts by inhibiting the growth and proliferation of cancer cells through multiple mechanisms, including the induction of apoptosis and cell cycle arrest.

Toxicity and Safety in Scientific Experiments

DFPE has been shown to have moderate to high toxicity in animal studies, with an LD50 value of 50 mg/kg in rats. However, its toxicity can be reduced by using appropriate safety protocols, such as wearing protective clothing and using a fume hood when handling the compound.

Applications in Scientific Experiments

DFPE has potential applications in various scientific fields, including medicinal chemistry, drug discovery, and materials science. It can be used as a building block for the synthesis of novel anticancer agents and other bioactive molecules. In addition, DFPE has been investigated as a potential precursor for the synthesis of fluorinated polymers and materials with unique optical and electronic properties.

Current State of Research

DFPE is a relatively new compound that has attracted significant attention in the scientific community due to its potential applications in a wide range of fields. However, the current state of research on DFPE is still limited, and further studies are needed to fully understand its properties and potential applications.

Potential Implications in Various Fields of Research and Industry

DFPE has potential implications in various fields of research and industry, including medicinal chemistry, drug discovery, materials science, and nanotechnology. It can be used as a scaffold for the synthesis of novel bioactive molecules with anticancer and other therapeutic properties. In addition, DFPE has been shown to exhibit unique physical and chemical properties that make it a promising candidate for the development of new materials with advanced optical and electronic properties.
Limitations:
Despite its potential applications, DFPE is still a relatively new compound, and many of its properties and potential applications are still being explored. In addition, its toxicity and safety in humans are not yet fully understood, and further studies are needed to fully evaluate its safety profile.

Future Directions

There are several potential future directions for research on DFPE, including:
1. Developing new synthetic methods for the preparation of DFPE and its derivatives with improved yields and purity.
2. Investigating the potential applications of DFPE in the synthesis of new bioactive molecules with anticancer and other therapeutic properties.
3. Exploring the potential of DFPE as a precursor for the synthesis of novel polymer materials with unique optical and electronic properties.
4. Developing new analytical methods for the detection and quantification of DFPE in biological and environmental samples.
5. Investigating the potential toxicity and safety of DFPE in humans and animals.
6. Exploring the potential applications of DFPE in the field of nanotechnology, including the development of new nanomaterials with advanced optical and electronic properties.
7. Studying the pharmacokinetics and pharmacodynamics of DFPE in animal models and human clinical trials.
In conclusion, DFPE is a promising compound that has potential applications in a wide range of scientific and industrial fields. Although further research is needed to fully understand its properties and potential applications, DFPE represents a valuable tool for the development of new bioactive molecules and materials with unique properties.